N-(3-Amino-2-methylphenyl)-2-(3,4-dimethylphenoxy)acetamide

• IUPAC Name: N-(3-amino-2-methylphenyl)-2-(3,4-dimethylphenoxy)acetamide
• InChI: InChI=1S/C17H20N2O2/c1-11-7-8-14(9-12(11)2)21-10-17(20)19-16-6-4-5-15(18)13(16)3/h4-9H,10,18H2,1-3H3,(H,19,20)
• InChI Key: HVZKSZLLCKAMDF-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)OCC(=O)NC2=CC=CC(=C2C)N)C
• Molecular Formula: C17H20N2O2
• Molecular Weight: 284.35 g/mol

Description

N-(3-Amino-2-methylphenyl)-2-(3,4-dimethylphenoxy)acetamide, also known as 3-Amino-2-methylphenyl-2-(3,4-dimethylphenoxy)acetamide, is a synthetic compound that has been extensively studied for its potential applications in pharmaceutical, biotechnological and biomedical research. This compound has been found to have a number of interesting properties, including its ability to bind to proteins, its ability to act as an enzyme inhibitor, its ability to act as a substrate for some enzymes, and its potential to be used as a drug delivery system.

Scientific Research Applications

Potential Pesticide Applications

• Studies have characterized N-derivatives of similar phenoxyacetamide compounds by X-ray powder diffraction, highlighting their potential as pesticides. These studies provide experimental data on peak positions, intensities, and unit-cell parameters, suggesting applications in developing new pesticide formulas (E. Olszewska, B. Tarasiuk, S. Pikus, 2011).

Anticancer Applications

• Another research effort synthesized a compound with a structure closely related to N-(3-Amino-2-methylphenyl)-2-(3,4-dimethylphenoxy)acetamide, aiming to explore its anticancer activity. The study utilized in silico modeling to target the VEGFr receptor, showing potential applications in anticancer drug development (Gopal Sharma et al., 2018).

Structural Analysis

• Research on the crystal structure of compounds similar to N-(3-Amino-2-methylphenyl)-2-(3,4-dimethylphenoxy)acetamide reveals insights into their molecular conformations. Such studies are crucial for understanding the interactions and stability of these compounds, which may inform their applications in various scientific domains (B. Gowda, I. Svoboda, H. Fuess, 2007).

Analgesic Properties

• There's research into related capsaicinoids indicating the structural determination of compounds with analgesic properties. Understanding the molecular structure and intermolecular interactions can guide the development of new analgesic drugs (N. Park et al., 1995).